2-[(4,6-dimethyl-2-pyrimidinyl)amino]-1-(4-ethylphenyl)-1H-imidazol-5-ol

• IUPAC Name: 2-[(4,6-dimethylpyrimidin-2-yl)amino]-3-(4-ethylphenyl)imidazol-4-ol
• InChI: InChI=1S/C17H19N5O/c1-4-13-5-7-14(8-6-13)22-15(23)10-18-17(22)21-16-19-11(2)9-12(3)20-16/h5-10,23H,4H2,1-3H3,(H,18,19,20,21)
• InChI Key: PLELWGSQKUKBRU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=CN=C2NC3=NC(=CC(=N3)C)C)O
• Molecular Formula: C17H19N5O
• Molecular Weight: 309.4 g/mol

Description

The synthesis and analysis of imidazole and pyrimidine derivatives have been a subject of continuous interest in organic chemistry due to their wide range of biological activities and their presence in various pharmaceutical compounds. These heterocyclic compounds have been explored for their potential in various fields, including medicinal chemistry, due to their structural similarity to nucleotides and their ability to interact with biologically relevant enzymes and receptors.

Synthesis Analysis

The synthesis of compounds similar to "2-[(4,6-dimethyl-2-pyrimidinyl)amino]-1-(4-ethylphenyl)-1H-imidazol-5-ol" often involves multi-step synthetic routes starting from basic heterocyclic scaffolds like imidazole and pyrimidine. For instance, Lis, Traina, and Huffman (1990) described a novel synthetic route to 1,2-dimethyl-5-phenyl-1H-imidazo[4,5-b]pyridin-7-ol, which involves heating a mixture of 4-amino-1,2-dimethyl-1H-imidazole-5-carboxylic acid ethyl ester with ethyl benzoyl acetate leading to a series of ring-chain tautomerizations/rearrangements (Lis, Traina, & Huffman, 1990).

Molecular Structure Analysis

The molecular structure of compounds in this category is characterized by the presence of heterocyclic rings such as imidazole and pyrimidine, which are modified by various substituents affecting their chemical behavior and interactions. Wu et al. (2005) determined the molecular structures of related compounds, revealing the importance of intramolecular hydrogen bonding and planarity in stabilizing these molecules (Wu et al., 2005).

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by the presence of amino groups and the electron-donating or withdrawing nature of the substituents on the heterocyclic rings. These features facilitate a variety of chemical reactions, including alkylation, aminomethylation, and acylation, as explored in the synthesis and functionalization of pyrimidine derivatives (Mekuskiene et al., 1993).

Mechanism of Action

In the context of bioactive compounds, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific proteins or other molecules, inhibiting or enhancing certain biochemical pathways, or a variety of other actions.

Safety and Hazards

This involves understanding the potential risks associated with the compound. This could include toxicity, flammability, environmental impact, and precautions for handling and storage.